A label-free fluorescent molecular switch for a DNA hybridization assay utilizing a G-quadruplex-selective auramine O†
Chemical Communications Pub Date: 2015-04-15 DOI: 10.1039/C5CC02624E
Abstract
A sensitive and selective assay of DNA is developed by utilizing a signal transduction strategy with the rational redesign of the hairpin structured G-quadruplex molecular switch (G4-MS) assembled using auramine O (AO). By monitoring the changes of the fluorescent signal, we could identify and further quantitatively determine the target DNA in the samples.
![Graphical abstract: A label-free fluorescent molecular switch for a DNA hybridization assay utilizing a G-quadruplex-selective auramine O](http://scimg.chem960.com/usr/1/C5CC02624E.jpg)
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 1733-55-7
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CAS no.: 10162-82-0